Benzofuran-2-yl(4-(4-(3-(trifluoromethyl)pyridin-2-yl)piperazin-1-yl)piperidin-1-yl)methanone

• IUPAC Name: 1-benzofuran-2-yl-[4-[4-[3-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl]piperidin-1-yl]methanone
• InChI: InChI=1S/C24H25F3N4O2/c25-24(26,27)19-5-3-9-28-22(19)30-14-12-29(13-15-30)18-7-10-31(11-8-18)23(32)21-16-17-4-1-2-6-20(17)33-21/h1-6,9,16,18H,7-8,10-15H2
• InChI Key: YIMVLYISKMTKIR-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1N2CCN(CC2)C3=C(C=CC=N3)C(F)(F)F)C(=O)C4=CC5=CC=CC=C5O4
• Molecular Formula: C24H25F3N4O2
• Molecular Weight: 458.5 g/mol

Description

“Benzofuran-2-yl(4-(4-(3-(trifluoromethyl)pyridin-2-yl)piperazin-1-yl)piperidin-1-yl)methanone” is a complex organic compound. It has a molecular formula of C19H15ClF3N3O2 and a molecular weight of 409.8 g/mol. The compound is characterized by the presence of a benzofuran moiety, a piperazine ring, and a trifluoromethyl group attached to a pyridine ring.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 409.8 g/mol. It has a computed XLogP3-AA value of 4.5, indicating its lipophilicity. It has 0 hydrogen bond donors and 7 hydrogen bond acceptors. The compound has 2 rotatable bonds, indicating some degree of flexibility in its structure.

Scientific Research Applications

Regioselective Synthesis and Computational Study

A study focused on the regioselective synthesis of bis(pyrido[2′,3′:3,4]pyrazolo[1,5-a]pyrimidines) linked to benzofuran units via a piperazine spacer, demonstrating the compound's role in facilitating complex chemical reactions. The synthesis protocol involved multiple steps, including the reaction of bis(enaminone) with other chemical agents, leading to the formation of the target derivatives. This study also employed Density Functional Theory (DFT) calculations to understand the regioselectivity observed in these reactions, showcasing the compound's utility in predictive chemical modeling (Sanad et al., 2021).

Antimicrobial Activity

Research into new pyridine derivatives, including those linked to benzofuran units, revealed variable and modest antimicrobial activity against selected bacterial and fungal strains. This highlights the compound's relevance in the development of new antimicrobial agents and the exploration of its efficacy against different microbial species (Patel et al., 2011).

CB2 Receptor Agonism

Another investigation provided insights into the synthetic approach for derivatives of benzofuran, aiming at selective CB2 receptor agonism. This research delineates the compound's potential in the context of cannabinoid receptor-related studies, contributing to the understanding and development of CB2 receptor agonists (Luo & Naguib, 2012).

Anti-mycobacterial Chemotypes

A study on benzo[d]thiazol-2-yl(piperazin-1-yl)methanones scaffold identified it as a new anti-mycobacterial chemotype. This underscores the compound's significance in anti-tubercular research, offering a foundation for developing novel therapeutic agents against Mycobacterium tuberculosis (Pancholia et al., 2016).

Synthesis and Biofilm Inhibition

Novel bis(pyrazole-benzofuran) hybrids possessing a piperazine linker were synthesized and evaluated for their antibacterial and biofilm inhibition activities. This research sheds light on the compound's application in combating bacterial biofilms, offering insights into the development of potent bacterial biofilm and MurB inhibitors, which are crucial for addressing antibiotic resistance (Mekky & Sanad, 2020).

Future Directions

Trifluoromethylpyridine derivatives, like the compound , are used in the protection of crops from pests and in the pharmaceutical and veterinary industries. Many candidates are currently undergoing clinical trials. It is expected that many novel applications of these compounds will be discovered in the future.

Mechanism of Action

Target of Action

Benzofuran compounds have been found to bind with high affinity to multiple receptors , which can be helpful in developing new useful derivatives.

Mode of Action

For instance, some substituted benzofurans have shown significant cell growth inhibitory effects .

Biochemical Pathways

Benzofuran compounds are known to affect a variety of biological activities, such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities .

Result of Action

Benzofuran compounds have been shown to exhibit a broad range of biological activities .